Cas no 86004-57-1 (6-Hydroxy-3-oxo-1,2-benzisoxazolin)

• Product Name: 6-Hydroxy-3-oxo-1,2-benzisoxazolin
• CAS No: 86004-57-1
• MF: C₇H₅NO₃
• MW: 151.119501829147
• CID: 991312
• PubChem ID: 5489358
• Update Time: 2025-05-27

6-Hydroxy-3-oxo-1,2-benzisoxazolin Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazol-3(2H)-one,6-hydroxy-(9CI)
• 6-hydroxy-1,2-benzoxazol-3-one
• 6-Hydroxy-benzo[d]isoxazol-3-ol
• 6-Hydroxy-3-oxo-1,2-benzisoxazolin
• 6-Hydroxy-1,2-benzisoxazol-3(2H)-one
• 1,2-Benzisoxazol-3(2H)-one, 6-hydroxy-
• Y T0678H
• 3,6-dihydroxyindoxazene
• 1,2-benzisoxazole-3,6-diol
• 6-hydroxy-2,3-dihydro-1,2-benzoxazol-3-one
• CHEBI:223012
• EN300-6190172
• SCHEMBL2137945
• DTXSID30235348
• YT 0678H
• 6-Hydroxybenzo[d]isoxazol-3(2H)-one
• Antibiotic Y-T0678H
• MFCD01939425
• Y-T0678H
• SCHEMBL11130742
• Benzo[d]isoxazole-3,6-diol
• AKOS006277708
• 86004-57-1
• 1,2-benzoxazole-3,6-diol

• Inchi： 1S/C7H5NO3/c9-4-1-2-5-6(3-4)11-8-7(5)10/h1-3,9H,(H,8,10)
• InChI Key： BSVWKKOEZYADMB-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C(N1)=O)O

Computed Properties

• Exact Mass: 151.026943
• Monoisotopic Mass: 151.026943
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• XLogP3: 0.8

Experimental Properties

• Density: 1.503
• Boiling Point: 397.6°C at 760 mmHg
• Flash Point: 194.3°C
• Refractive Index: 1.638

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles Benzisoxazolones